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Compound of Interest

Compound Name: Dimethyl Succinate

Cat. No.: B031001

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl succinate (CAS No. 106-65-0) is a biodegradable ester with a pleasant, ethereal,
and fruity-winey odor.[1] It is utilized in the fragrance and flavor industries and also serves as a
solvent, skin-conditioning agent, and emollient in personal care products.[1][2][3] Its low
volatility and biodegradable nature make it a versatile ingredient in a variety of applications,
from fine fragrances to cosmetics and household products.[1][3][4][5] This document provides
detailed application notes and experimental protocols for the evaluation of dimethyl succinate
as a fragrance ingredient.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of dimethyl succinate is
essential for its effective formulation and application.
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Property Value Reference
Molecular Formula CeH1004 [4]
Molecular Weight 146.14 g/mol 416171
Appearance Colorless liquid [2][6]

Odor Profile Pleasant, ethereal, winey, fruity  [1][2][3]
Boiling Point 195-200 °C at 760 mmHg [3][6][8]
Melting Point 16-19 °C [31[81I9]
Flash Point 85-94 °C (closed cup) [8][10]
Vapor Pressure 0.3 - 0.422 mmHg at 20-25 °C [71[8]
Density ~1.117 g/mL at 25 °C [21[81[9]

. Soluble in alcohol and oils;
Solubility _ _ [1](2][3]
slightly soluble in water.

logP (o/w) 0.35

Substantivity (on paper) 11 hours [1]

Fragrance Applications & Recommended Usage
Levels

Dimethyl succinate's mild, fruity, and wine-like aroma makes it a useful modifier in a variety of
fragrance compositions. It can be used to add a subtle sweetness and lift to floral and fruity
accords.
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Recommended Usage Level in Fragrance

Application

Concentrate
Fine Fragrance (e.g., Eau de Parfum, Eau de

. Up to 9.0%

Toilette)
Personal Care (e.g., Lotions, Soaps,

0.5-5.0%
Shampoos)
Household (e.g., Air Fresheners, Cleaners) 1.0-7.0%

Note: The International Fragrance Association (IFRA) includes dimethyl succinate on its
Transparency List, however, specific concentration limits under the IFRA Standards were not
found in the provided search results.[4] It is recommended to consult the latest IFRA Standards
for any potential restrictions.

Experimental Protocols
Sensory Evaluation of Dimethyl Succinate

This protocol outlines the methodology for the sensory assessment of dimethyl succinate to
characterize its odor profile.

Objective: To define the olfactory characteristics of dimethyl succinate.
Materials:

+ Dimethyl Succinate (high purity, >98%)

o Ethanol (perfumer's grade, odorless)

e Glass beakers and stirring rods

o Pipettes

e Fragrance blotter strips

o Odor-free evaluation room
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Protocol:
e Preparation of Dilutions: Prepare a 10% dilution of dimethyl succinate in ethanol.

» Blotter Preparation: Dip fragrance blotter strips into the 10% dilution, ensuring they are
saturated but not dripping. Allow the ethanol to evaporate for approximately 30 seconds.

e Sensory Panel Evaluation:
o Assemble a panel of at least five trained sensory analysts.
o Present the blotters to the panelists in a well-ventilated, odor-neutral room.
o Instruct panelists to evaluate the odor at three time points:
= Top Note (Initial Impression): Immediately after the ethanol has evaporated.
» Heart Note (Mid-Impression): After 30 minutes.
» Base Note (Dry-Down): After 4 hours.

o Panelists should record their impressions using a standardized fragrance vocabulary,
noting facets such as fruity, sweet, winey, green, etc.

» Data Analysis: Compile the descriptors from all panelists to create a comprehensive odor
profile of dimethyl succinate over time.

Determination of Odor Detection Threshold

This protocol describes a method to determine the lowest concentration at which the odor of
dimethyl succinate can be detected.

Obijective: To establish the odor detection threshold of dimethyl succinate in air.
Materials:
o Dimethyl Succinate (high purity, >98%)

o Odorless, volatile solvent (e.g., dipropylene glycol)
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e Series of gas sampling bags or olfactometer

» Purified, odorless air source

o Gas-tight syringes

Protocol:

» Preparation of Standards: Prepare a series of dilutions of dimethyl succinate in the solvent.

o Sample Introduction: Inject a precise volume of each dilution into a gas sampling bag of a
known volume filled with purified air to achieve a range of concentrations.

e Triangle Test:

o Present a sensory panel with three samples: two bags containing only purified air (blanks)
and one containing the diluted dimethyl succinate.

o Ask panelists to identify the sample that is different.
o Start with a concentration that is easily detectable and proceed to lower concentrations.

e Threshold Determination: The odor detection threshold is defined as the concentration at
which 50% of the panelists can correctly identify the odorous sample.

o Data Analysis: Use statistical methods (e.g., geometric mean) to calculate the threshold
concentration from the panel's responses.

Evaluation of Substantivity on Fabric

This protocol details a method to assess the longevity of dimethyl succinate's fragrance on a
fabric substrate.

Objective: To measure the substantivity of dimethyl succinate on cotton fabric.
Materials:

» 5% solution of dimethyl succinate in ethanol
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10x10 cm cotton swatches

Pipette or microsyringe

Line-up of odor-free glass jars

Sensory panel
Protocol:

o Sample Preparation: Apply 0.5 mL of the 5% dimethyl succinate solution evenly onto a
cotton swatch. Prepare a control swatch with ethanol only.

e Drying: Allow the swatches to air dry for 10 minutes in a well-ventilated area.
o Storage: Place each swatch into a labeled, sealed glass jar.
e Sensory Evaluation:

o At specified time intervals (e.g., 1, 4, 8, 12, and 24 hours), present the jars to a trained
sensory panel.

o Panelists will open the jar, sniff the fabric, and rate the intensity of the fragrance on a scale
(e.g., 0 = no odor, 5 = very strong).

o Data Analysis: Plot the average intensity rating against time to create a substantivity curve
for dimethyl succinate on fabric.

Stability Testing in a Lotion Base

This protocol outlines a procedure to evaluate the stability of dimethyl succinate in a cosmetic
emulsion.

Objective: To assess the chemical and olfactory stability of dimethyl succinate in a standard
lotion base.

Materials:

e Dimethyl Succinate
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Unfragranced lotion base

Glass beakers and mixing equipment

pH meter

Viscometer

Incubators/ovens set at various temperatures (e.g., 4°C, 25°C, 40°C)
Gas Chromatography-Mass Spectrometry (GC-MS) equipment

Sensory panel

Protocol:

Formulation: Incorporate dimethyl succinate into the lotion base at a concentration of 1.0%
(w/w). Ensure homogenous mixing. Prepare a control lotion base without the fragrance.

Initial Analysis:
o Measure the initial pH and viscosity of the fragranced and control lotions.
o Conduct an initial sensory evaluation of the fragranced lotion's odor profile.

o Perform an initial GC-MS analysis to determine the initial concentration of dimethyl
succinate.

Stability Study:

o Store samples of both lotions at different temperature conditions (4°C, 25°C, and 40°C) for
a period of 12 weeks.

o Atintervals of 2, 4, 8, and 12 weeks, retrieve samples from each temperature condition.
Analysis at Each Interval:

o Visually inspect for any changes in color, clarity, or phase separation.
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o Measure the pH and viscosity.
o Conduct a sensory evaluation to assess any changes in the odor profile.

o Use GC-MS to quantify the concentration of dimethyl succinate to check for degradation.

« Data Evaluation: Compare the results at each time point and temperature to the initial data
and the control samples to determine the stability of dimethyl succinate in the lotion base.

Visualizations

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b031001?utm_src=pdf-body
https://www.benchchem.com/product/b031001?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Start: Receive Dimethyl
Succinate Sample

Physicochemical

Analysis (GC-MS, etc.)

Application Testing

Sensory Evaluation
(Odor Profile)

Odor Detection
Threshold Determination

Substantivity Test
(e.g., on fabric)

Stability Test
(in product base)

Safety Assessment
(Review IFRA, etc.)

Compile Data &

Create Application Note

y

End: Final Report

Initial Analysis (T=0)
- pH, Viscosity
- Sensory Profile
- GC-MS Quantification

Prepare Lotion with 1% Dimethyl Succinate
& Control Lotion

Store Samples at
4°C, 25°C, 40°C

- pH, Viscosity
- Sensory Profile
- GC-MS Quantification

Analyze at 2, 4, 8, 12 Weeks:
- Physical Changes

Compare Results to

Initial & Control Data BRECHSEEIVECHS

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 9/11

Tech Support


https://www.benchchem.com/product/b031001?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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